N-isopentyl-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide
Description
N-isopentyl-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide, also known as compound X, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Advanced Oxidation Processes and Environmental Degradation
Research on advanced oxidation processes (AOPs) for the degradation of pharmaceuticals like acetaminophen reveals the potential environmental applications of sulfonyl compounds. These processes lead to various by-products, including sulfonyl derivatives, highlighting the environmental relevance of sulfonyl compounds in water treatment and pollution mitigation efforts (Qutob et al., 2022).
Biological Activities of Derivatized Compounds
Sulfonyl compounds and their derivatives have been explored for their biological activities. For example, derivatized D-glucans, through sulfonylation, have shown increased biological activities such as antioxidation and anticoagulation, suggesting potential pharmaceutical applications (Kagimura et al., 2015).
Medicinal Chemistry and Drug Development
Sulfa drug analogs, including N-sulfonyl aminated azines, have been studied extensively for their medicinal properties. These compounds exhibit a range of biological activities, including diuretic, antihypertensive, anti-inflammatory, and anticancer properties, indicating their significance in drug development (Elgemeie et al., 2019).
Antioxidant Activity and Health Applications
The antioxidant activity of compounds is crucial in various health applications. A comprehensive review of analytical methods used in determining antioxidant activity underscores the importance of sulfonyl compounds in evaluating and enhancing antioxidant properties in health-related research (Munteanu & Apetrei, 2021).
Environmental Protection and Water Treatment
The adsorptive elimination of pharmaceuticals from water, including acetaminophen, demonstrates the environmental protection applications of sulfonyl compounds. These studies provide insights into the potential for N-isopentyl-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide in water treatment and environmental remediation efforts (Igwegbe et al., 2021).
properties
IUPAC Name |
N-(3-methylbutyl)-2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O3S/c1-17(2)12-13-24-23(26)15-25-14-22(20-6-4-5-7-21(20)25)29(27,28)16-19-10-8-18(3)9-11-19/h4-11,14,17H,12-13,15-16H2,1-3H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NENWBNPTWKYNJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NCCC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-isopentyl-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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